Cas no 2034575-62-5 (2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine)

• Product Name: 2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine
• CAS No: 2034575-62-5
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5337475
• Update Time: 2025-06-10

2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)(4-methylthiophen-2-yl)methanone
• [3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-(4-methylthiophen-2-yl)methanone
• 2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine

• Inchi： 1S/C16H19N3O2S/c1-11-8-14(22-10-11)16(20)19-7-3-4-13(9-19)21-15-5-6-17-12(2)18-15/h5-6,8,10,13H,3-4,7,9H2,1-2H3
• InChI Key： UUIIYJWOPXVTSZ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(N1CCCC(C1)OC1C=CN=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 396
• XLogP3: 3
• Topological Polar Surface Area: 83.6

Additional information on 2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine

Comprehensive Overview of 2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034575-62-5)

2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034575-62-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of a methylthiophene moiety and a piperidine ring in its structure enhances its binding affinity to various biological targets, making it a promising candidate for further exploration.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine has surged, driven by the need for innovative therapeutics and agrochemicals. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the increasing prevalence of diseases such as cancer and metabolic disorders. The compound's CAS No. 2034575-62-5 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical research.

The synthesis of 2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in the literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, such as moderate solubility and membrane permeability, which are critical for drug development. These attributes align with the growing focus on bioavailability optimization in medicinal chemistry.

From an industrial perspective, 2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine is also explored for its potential in crop protection. The methylthiophene group is known to confer pesticidal activity, making it a candidate for developing next-generation agrochemicals. This application is particularly relevant amid rising concerns about food security and sustainable agriculture, topics that dominate global discussions.

Analytical characterization of CAS No. 2034575-62-5 typically employs techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are paramount for regulatory approval and commercial use. The compound's stability under various conditions is another area of active investigation, as it impacts storage and handling protocols.

In summary, 2-methyl-4-{1-(4-methylthiophene-2-carbonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034575-62-5) represents a compelling subject of study due to its multifaceted applications in pharmaceuticals and agrochemicals. Its structural complexity and functional diversity make it a valuable asset in the quest for innovative solutions to pressing global challenges. As research progresses, this compound is likely to feature prominently in scientific literature and industrial applications.